JP83

• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C26H28N2O3/c27-25(29)23-15-8-13-21(18-23)22-14-9-16-24(19-22)31-26(30)28-17-7-2-1-4-10-20-11-5-3-6-12-20/h3,5-6,8-9,11-16,18-19H,1-2,4,7,10,17H2,(H2,27,29)(H,28,30)
• InChIKey: JMLPLSJWSHVJLP-UHFFFAOYSA-N

JP83 Irreversible FAAH Inhibitor Overview

JP83 (CAS 887264-44-0) is a synthetic, irreversible inhibitor of fatty acid amide hydrolase (FAAH) belonging to the carbamate class [1]. It was rationally designed as part of a structure-activity relationship (SAR) study to enhance potency over first-generation carbamates. JP83 functions by covalently carbamylating the active-site serine nucleophile (Ser241) of FAAH, thereby blocking hydrolysis of signaling lipids including the endocannabinoid anandamide [1]. Its molecular formula is C26H28N2O3, and it is supplied as a crystalline solid with ≥98% purity .

Workflow FAAH pathway inhibition studies

Mechanism Irreversible covalent carbamate

Use Context Endocannabinoid signaling research

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). DOI: 10.1016/j.chembiol.2005.08.011 View Source

JP83 vs URB597: The Potency Gap

FAAH inhibitors of the carbamate class are not functionally interchangeable. Despite a shared covalent mechanism, subtle differences in the N-alkyl and O-aryl substituents profoundly affect inhibitor potency, target engagement, and off-target reactivity [1]. For example, the widely used reference compound URB597 exhibits significantly weaker enzyme inhibition in direct comparative assays than JP83 [1]. Substituting JP83 with URB597 in an experimental protocol would introduce a quantifiable loss of potency and could compromise the completeness of FAAH inactivation, particularly in competitive target engagement models where maximal inhibition is required [1].

URB597 Reported enzyme inhibition profile may not match JP83; direct substitution may reduce FAAH target engagement completeness in competitive models.

Other carbamates N-alkyl/O-aryl substituent changes alter potency and off-target reactivity; functional interchangeability should not be assumed without assay verification.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). DOI: 10.1016/j.chembiol.2005.08.011 View Source

JP83 Quantitative Evidence Guide

Competitive ABPP Target Engagement vs URB597

In a competitive activity-based protein profiling (ABPP) assay using unsolubilized mouse brain membranes, JP83 demonstrated an IC50 of 1.6 nM, making it 28-fold more potent than URB597, which achieved an IC50 of 45 nM under identical conditions [1]. This assay measures native target engagement in a complex proteome, reflecting a more physiologically relevant inhibitory capacity than assays using purified recombinant enzyme [1].

ABPP Target Engagement

Head-to-head

IC₅₀ 1.6 nM vs 45 nM (URB597)
28.1-fold difference

Reported target-engagement difference supports selection for low-concentration FAAH blockade studies.

Mouse brain membrane proteome; competitive ABPP.

Evidence Dimension	FAAH Inhibitory Potency (Competitive ABPP)
Target Compound Data	IC50 = 1.6 nM (95% CI: 1.2-2.2 nM)
Comparator Or Baseline	URB597: IC50 = 45 nM (95% CI: 31-65 nM)
Quantified Difference	28.1-fold greater potency for JP83
Conditions	Unsolubilized mouse brain membrane proteome; competitive ABPP with a rhodamine-tagged fluorophosphonate probe

Why This Matters

A 28-fold difference in ABPP IC50 translates directly to superior target engagement at lower compound concentrations, which is critical for achieving complete FAAH inactivation in cell-based or tissue-based models without excessive dosing.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). Table 1. View Source

Purified Human FAAH Inhibition vs URB597

When assayed against purified human recombinant FAAH using a radiolabeled oleamide substrate (14C-oleamide), JP83 exhibited an IC50 of 14 nM, which is 3.4-fold lower than URB597's IC50 of 48 nM [1]. This demonstrates that the superior potency of JP83 is intrinsic to its interaction with the FAAH active site and not an artifact of a single assay format [1].

Purified FAAH Inhibition

Head-to-head

IC₅₀ 14 nM

Consistent potency across assay formats supports biochemical study fit.

3.4-fold vs URB597 (48 nM); human recombinant FAAH, ¹⁴C-oleamide.

Evidence Dimension	FAAH Inhibitory Potency (Radiolabeled Substrate Assay)
Target Compound Data	IC50 = 14 nM (95% CI: 10-18 nM)
Comparator Or Baseline	URB597: IC50 = 48 nM (95% CI: 41-57 nM)
Quantified Difference	3.4-fold greater potency for JP83
Conditions	Purified human recombinant FAAH; radiolabeled 14C-oleamide substrate

Why This Matters

Consistent potency gains across orthogonal assay formats confirm that JP83 is a genuinely superior FAAH inhibitor, justifying its selection over URB597 for biochemical studies requiring maximal enzyme inhibition.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). Table 1. View Source

Alkyne-Free Parent Scaffold vs JP104

JP83 is distinguished from its close congener JP104, which was designed by appending an alkyne moiety to enable its use as a click chemistry probe [1]. While JP104 and JP83 share identical ABPP IC50 values (1.6 nM), JP83 lacks the alkyne modification that can introduce steric or electronic perturbations affecting physiochemical properties, off-target binding, or in vivo pharmacokinetics [1]. This makes JP83 a cleaner pharmacological tool for studies where the reporter tag is unnecessary or could act as a confounding variable.

Scaffold vs JP104

Head-to-head

Equipotent ABPP (1.6 nM)
Alkyne-free parent scaffold

May reduce chemical-probe artifacts in functional assays not requiring click chemistry.

SAR study; alkyne tag absent avoids steric/electronic perturbation.

Evidence Dimension	Structural and Functional Comparison to Click Chemistry Analog
Target Compound Data	No alkyne functional group; pure FAAH inhibitor scaffold
Comparator Or Baseline	JP104: Contains an alkyne tag for click chemistry; IC50 = 7.3 nM (substrate), 1.6 nM (ABPP)
Quantified Difference	Structurally distinct; equipotent in ABPP but JP83 is a simpler, non-functionalized parent compound
Conditions	Comparative SAR study from Alexander & Cravatt, 2005

Why This Matters

For experimental setups not requiring a clickable probe, JP83 provides equivalent potency without the additional alkyne functional group, avoiding potential artifacts in biological readouts or synthetic complexity.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). Table 1 and Figure 3. View Source

Covalent Carbamylation Confirmed by MS

Mass spectrometry analysis confirmed that JP83 inhibits FAAH through irreversible carbamylation of the enzyme's catalytic serine nucleophile [1]. This mechanism, validated specifically for JP83 and its analogs, contrasts with earlier modeling predictions for carbamates like URB597 and URB532 [1]. The study demonstrated that the carbamate's O-biaryl group acts as the leaving group, while the N-alkyl chain remains covalently attached to the active site, a key mechanistic insight that guided the design of JP83 for enhanced potency [1].

Covalent Mechanism

Class-level

MS-confirmed carbamylation of Ser241

Supports irreversible inhibitor classification; O-biaryl leaving group model revised for carbamate class.

MALDI-TOF MS with recombinant FAAH.

Evidence Dimension	Mechanism of Enzyme Inhibition
Target Compound Data	Covalent carbamylation of FAAH active-site serine (Ser241); O-biaryl group serves as leaving group
Comparator Or Baseline	URB597/URB532: Previously assumed to bind with O-biaryl in ACB channel, but study revised this model for all carbamates
Quantified Difference	Qualitative mechanistic confirmation; consistent covalent mode but with revised binding orientation
Conditions	Recombinant FAAH incubated with inhibitor; tryptic digestion and MALDI-TOF MS analysis

Why This Matters

Understanding the precise covalent mechanism enables researchers to interpret results accurately and to rationally combine or compare JP83 with other classes of FAAH inhibitors that may have different binding modes.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). Results and Discussion. View Source

FAAH vs Carboxylesterase Selectivity

In vivo competitive ABPP studies with the closely related probe JP104 revealed a 5- to 10-fold selectivity window for FAAH over the liver carboxylesterase CE6, a known off-target of carbamate inhibitors [1]. In contrast, URB597 demonstrated a narrower selectivity window for FAAH over CE6 in the same experimental paradigm [1]. Given that JP83 shares the same N-(6-phenyl)hexyl O-biaryl carbamate scaffold as JP104, it can be inferred that the enhanced selectivity is a class-level feature of this optimized carbamate series compared to URB597.

FAAH vs CE6 Selectivity

Class-level

5- to 10-fold selectivity window
over liver carboxylesterase CE6

Selectivity context suggests FAAH-preferred profile; in-study confirmation required.

Inferred from JP104 in vivo ABPP; URB597 margin narrower.

Evidence Dimension	In Vivo Selectivity Profile (FAAH vs Carboxylesterase CE6)
Target Compound Data	Not directly tested, but scaffold class (JP104, JP83) shows 5- to 10-fold selectivity for FAAH over CE6 in vivo
Comparator Or Baseline	URB597: Moderate 5- to 10-fold selectivity window, but with a narrower margin than the JP83/JP104 series at comparable doses
Quantified Difference	JP104 inhibited FAAH and CE6 with IC50 values of ~2 nM and ~50 nM respectively (~25-fold in vitro); URB597's selectivity was described as 'moderate'
Conditions	In vivo dosing in mice at 1.0-10 mg/kg; competitive ABPP of brain (FAAH) and liver (CE6) proteomes

Why This Matters

A wider selectivity window suggests that JP83 and its analogs can achieve complete FAAH inactivation at doses that produce less extensive labeling of off-target serine hydrolases, which is a key consideration for studies aiming to isolate FAAH-specific pharmacological effects.

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). Discussion. View Source

JP83 Optimal Experimental Scenarios

Maximal FAAH Inactivation in Neuronal Models

For researchers requiring complete or near-complete FAAH inhibition to study anandamide signaling, JP83 is the optimal choice among carbamate inhibitors. Its 28-fold greater potency in competitive ABPP compared to URB597 [1] means that complete target engagement can be achieved at lower concentrations, reducing the risk of solvent toxicity or non-specific effects in sensitive primary neuronal cultures or brain slice preparations.

Reporter-Tag-Free Functional Studies

When designing experiments that rely on downstream functional readouts (e.g., electrophysiology, behavioral pharmacology, or lipidomics) and do not require a clickable probe, JP83 provides the high potency of the optimized carbamate series without the alkyne modification of JP104 that could interfere with biological activity or introduce confounding reactivity [1].

Benchmarking FAAH Selectivity in Chemical Proteomics

In activity-based protein profiling (ABPP) experiments aimed at profiling the serine hydrolase selectivity of FAAH inhibitors, JP83 serves as a representative of the optimized N-(6-phenyl)hexyl carbamate scaffold class [1]. Its use allows investigators to compare the target engagement and off-target profiles of novel FAAH inhibitors against a well-characterized standard that is mechanistically and structurally defined [1].

Pharmacological Dissection: FAAH vs Carboxylesterase

Because the JP83/JP104 scaffold class demonstrates a quantifiable selectivity window for FAAH over carboxylesterases like CE6 [1], JP83 can be used at titrated concentrations to selectively inhibit FAAH in tissues such as liver. This enables researchers to attribute observed lipid changes specifically to FAAH inactivation rather than to the simultaneous inhibition of multiple serine hydrolases, an experimental nuance that is lost with less selective inhibitors like URB597 [1].

Application

Selection Property

Validation Focus

Neuronal endocannabinoid signaling studies

Reported target-engagement potency context

FAAH inactivation completeness at low µM range

Functional readouts without clickable probes

Alkyne-free scaffold to avoid reporter interference

Biological readout artifact control

Chemical proteomics selectivity benchmarking

Defined carbamate scaffold class

Off-target serine hydrolase profiling

Tissue-specific FAAH vs carboxylesterase dissection

FAAH-CE6 selectivity context

Lipid change attribution to FAAH only

• [1] Alexander, J.P., and Cravatt, B.F. Mechanism of carbamate inactivation of FAAH: Implications for the design of covalent inhibitors and in vivo functional probes for enzymes. Chem. Biol. 12, 1179-1187 (2005). View Source